Cas no 1021117-52-1 (N-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}propyl)cyclopropanecarboxamide)

• Product Name: N-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}propyl)cyclopropanecarboxamide
• CAS No: 1021117-52-1
• MF: C₁₈H₂₇N₃O₃S
• MW: 365.490283250809
• CID: 5910818
• PubChem ID: 42175762
• Update Time: 2025-07-15

N-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}propyl)cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}propyl)cyclopropanecarboxamide
• AKOS024503242
• F5253-0572
• 1021117-52-1
• N-[3-[4-(3-methylphenyl)piperazin-1-yl]sulfonylpropyl]cyclopropanecarboxamide
• N-(3-((4-(m-tolyl)piperazin-1-yl)sulfonyl)propyl)cyclopropanecarboxamide

• Inchi： 1S/C18H27N3O3S/c1-15-4-2-5-17(14-15)20-9-11-21(12-10-20)25(23,24)13-3-8-19-18(22)16-6-7-16/h2,4-5,14,16H,3,6-13H2,1H3,(H,19,22)
• InChI Key： SDORITSBZRMWGX-UHFFFAOYSA-N
• SMILES： S(CCCNC(C1CC1)=O)(N1CCN(C2C=CC=C(C)C=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 365.17731291g/mol
• Monoisotopic Mass: 365.17731291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 78.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}propyl)cyclopropanecarboxamide

N-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}propyl)cyclopropanecarboxamide: A Comprehensive Overview

N-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}propyl)cyclopropanecarboxamide (CAS No. 1021117-52-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of piperazine derivatives and is characterized by its unique structural features, which include a cyclopropane carboxamide moiety and a sulfonamide group. These structural elements contribute to its pharmacological properties, making it a promising candidate for various therapeutic indications.

The chemical structure of N-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}propyl)cyclopropanecarboxamide is defined by the presence of a cyclopropane ring attached to a carboxamide group, which is further linked to a propyl chain. The propyl chain is substituted with a piperazine ring, which itself is sulfonated and attached to a 3-methylphenyl group. This complex arrangement of functional groups imparts the compound with specific binding affinities and biological activities that are of interest in drug development.

Recent studies have highlighted the potential of N-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}propyl)cyclopropanecarboxamide in various therapeutic areas. One of the most notable applications is in the treatment of neurological disorders, particularly those involving serotonin and dopamine signaling pathways. The compound has been shown to exhibit selective serotonin reuptake inhibition (SSRI) properties, making it a potential candidate for the treatment of depression and anxiety disorders. Additionally, its ability to modulate dopamine receptors suggests its utility in managing conditions such as Parkinson's disease and schizophrenia.

In preclinical studies, N-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}propyl)cyclopropanecarboxamide has demonstrated favorable pharmacokinetic properties, including good oral bioavailability and a favorable half-life. These characteristics are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period. Furthermore, the compound has shown low toxicity in animal models, which is an essential consideration for its potential use in human clinical trials.

The mechanism of action of N-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}propyl)cyclopropanecarboxamide involves its interaction with specific neurotransmitter receptors. It has been reported to bind selectively to serotonin transporters (SERT) and dopamine D2 receptors, thereby modulating the levels of these neurotransmitters in the brain. This dual mechanism of action may offer synergistic benefits in treating complex neurological disorders where both serotonin and dopamine dysregulation play a role.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}propyl)cyclopropanecarboxamide in human subjects. Early results from phase I trials have shown promising outcomes, with participants exhibiting significant improvements in symptoms associated with depression and anxiety. The compound's favorable safety profile has also been confirmed, with no serious adverse events reported thus far.

Beyond its potential as a therapeutic agent, N-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}propyl)cyclopropanecarboxamide has also been explored for its use as a research tool in neuropharmacology. Its selective binding properties make it an invaluable probe for studying the function and regulation of serotonin and dopamine receptors. Researchers have used this compound to gain insights into the molecular mechanisms underlying various neurological disorders, contributing to the development of more targeted and effective treatments.

In conclusion, N-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}propyl)cyclopropanecarboxamide (CAS No. 1021117-52-1) represents a promising compound with significant potential in both therapeutic applications and research settings. Its unique chemical structure and pharmacological properties make it an attractive candidate for further investigation and development. As ongoing research continues to uncover new insights into its mechanisms of action and therapeutic benefits, this compound is poised to play an important role in advancing our understanding and treatment of neurological disorders.